Cas no 478149-32-5 (THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER)
478149-32-5 structure
Product Name:THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER
CAS No:478149-32-5
MF:C9H6BrNO2S
MW:272.118440151215
CID:3537536
PubChem ID:69362025
Update Time:2025-04-22
THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER
- 478149-32-5
- SCHEMBL5227086
- DB-221232
- Methyl-3-bromothieno[2,3-c]pyridine-5-carboxylate
- methyl 3-bromothieno[2,3-c]pyridine-5-carboxylate
- EN300-8847012
- HXPFPHOMAVLKKD-UHFFFAOYSA-N
- methyl3-bromothieno[2,3-c]pyridine-5-carboxylate
-
- Inchi: 1S/C9H6BrNO2S/c1-13-9(12)7-2-5-6(10)4-14-8(5)3-11-7/h2-4H,1H3
- InChI Key: HXPFPHOMAVLKKD-UHFFFAOYSA-N
- SMILES: C1=NC(C(OC)=O)=CC2C(Br)=CSC1=2
Computed Properties
- Exact Mass: 270.93026Da
- Monoisotopic Mass: 270.93026Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 67.4Ų
THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0293UX-50mg |
methyl3-bromothieno[2,3-c]pyridine-5-carboxylate |
478149-32-5 | 95% | 50mg |
$363.00 | 2024-05-01 | |
| 1PlusChem | 1P0293UX-100mg |
methyl3-bromothieno[2,3-c]pyridine-5-carboxylate |
478149-32-5 | 95% | 100mg |
$527.00 | 2024-05-01 | |
| 1PlusChem | 1P0293UX-250mg |
methyl3-bromothieno[2,3-c]pyridine-5-carboxylate |
478149-32-5 | 95% | 250mg |
$727.00 | 2024-05-01 | |
| 1PlusChem | 1P0293UX-500mg |
methyl3-bromothieno[2,3-c]pyridine-5-carboxylate |
478149-32-5 | 95% | 500mg |
$1109.00 | 2024-05-01 |
THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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